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The classification of anilazine as a "forever chemical" is based on specific hazard criteria, though its

environmental behavior is complex.

Aspect Classification/Rationale

Official "Forever Chemical"
Status

Yes, under specific regulatory rules (Rule 9) [1].

Basis of Classification High aquatic toxicity (acute ecotoxicity for fish, invertebrates, or algae
≤ 0.1 mg l⁻¹) [1].

Environmental Persistence
(DT₅₀)

1 day (lab, 20°C) - Classified as "Non-persistent" [1].

Contradictory Scientific
Evidence

43% of the initially applied anilazine remained in soils 9-17 years after
application [2] [3].

This contradiction between regulatory classification and field observations is critical for researchers to note.

The diagram below illustrates the logical pathway and conflicting evidence that leads to anilazine's

classification.
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Conflicting data pathways in anilazine's "forever chemical" classification.

Quantitative Data on Anilazine Properties

The following tables summarize key data on anilazine's identity, environmental fate, and hazards relevant to

its persistence and toxicity profile [1].

Table 1: Identity and Physicochemical Properties

Property Value

IUPAC Name 4,6-dichloro-N-(2-chlorophenyl)-1,3,5-triazin-2-amine [1]

CAS RN 101-05-3 [1]

Molecular Formula C₉H₅Cl₃N₄ [1]
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Property Value

Water Solubility (at 20°C) 8 mg/L (Low) [1]

Log P (Octanol-Water) 3.02 (High) [1]

Vapour Pressure (at 20°C) 8.20 x 10⁻⁴ mPa (Low) [1]

Table 2: Environmental Fate and Toxicity Hazards

Parameter Value / Classification

Soil DT₅₀ (lab at 20°C) 1 day (Non-persistent) [1]

Aquatic Toxicity Highly toxic to fish [1]

GHS Hazard Statements H400 (Very toxic to aquatic life), H410 (Very toxic to aquatic life with long-

lasting effects) [4]

Bioaccumulation
Potential

Some concerns regarding potential to bioaccumulate [1]

Detailed Experimental Evidence for Persistence

The key evidence for long-term persistence comes from a field-based lysimeter study using radioisotope

tracing [2] [3].

1. Experimental Protocol

Test Substance: ¹⁴C-labeled anilazine.

Study Design: Long-term aging in field-based lysimeters under crop rotation.
Duration: 9 to 17 years.

Soil Analysis: Measurement of residual ¹⁴C activity in soil layers (0-30 cm depth).
Extraction & Analysis: Accelerated solvent extraction (ASE) followed by LC-MS/MS analysis to

identify chemical species.

2. Key Findings & Methodology
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Total Residue: 43% of the initially applied ¹⁴C activity remained in the soil after 9-17 years [2] [3].

Extractable Residue: Accelerated solvent extraction recovered 41% of the residual ¹⁴C activity [2].
Chemical Form: The primary compound identified was dihydroxy-anilazine, a metabolite of

anilazine, rather than the parent compound itself [2] [3]. This points to the formation of bound
residues, where pesticides or their metabolites become incorporated into soil organic matter,

reducing their extractability but not necessarily their environmental burden [5].

Research Implications

For researchers, the case of anilazine highlights several critical points:

Standard Tests vs. Real-World Behavior: Standard laboratory degradation studies (DT₅₀) may not

accurately reflect the long-term environmental fate of a pesticide, particularly regarding the formation
of non-extractable bound residues.

Metabolites Matter: The environmental persistence of a chemical must account for its transformation
products. Dihydroxy-anilazine shows significant longevity [2] [3].

"Forever Chemical" Definition: The term can apply based on high toxicity (PBT criteria) as well as
extreme persistence (PFAS), making anilazine a relevant case study despite its "non-persistent" lab

classification.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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